Cas no 52946-22-2 ((1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate)

• Product Name: (1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate
• CAS No: 52946-22-2
• Molecular Formula: C₁₃H₁₄O₄
• Molecular Weight: 234.24786
• MDL: MFCD32874635
• CID: 370485
• PubChem ID: 119104

(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate Properties

Names and Identifiers

• Benzenemethanol,4-(acetyloxy)-a-ethenyl-,1-acetate, (aS)-
• ACETOXYCHAVICOL ACETATE, D
• AcetoXychvicol acetate,D
• D,L-1'-ACETOXYCHAVICOL ACETATE
• DL-1''-ACETOXYCAVICOL ACETATE
• galangal acetate
• L-1''
• L-1''-
• L-1'-(RG)
• L-1''-ACETOXCHAVICOL ACETATE
• rac-galangal acetate
• (S)-4-(Acetyloxy)-alpha-ethenylbenzenemethanol acetate
• (1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate
• PD046214
• DTXSID80967420
• Benzenemethanol, 4-(acetyloxy)-alpha-ethenyl-, acetate, (S)-
• 52946-22-2
• HY-114644
• (alphaS)-4-(Acetyloxy)-alpha-ethenylbenzenemethanol
• UNII-SQV3080A20
• Q27070798
• (1'S)-1'-ACETOXYCHAVICOL ACETATE
• GALANGAL ACETATE, (S)-
• 1'-Acetoxychavicol acetate
• (S)-1'-Acetoxychavicol Acetate
• CHEMBL323727
• 1'-ACETOXYCHAVICOL ACETATE, (-)-
• Benzenemethanol, 4-(acetyloxy)-.alpha.-ethenyl-, acetate, (.alpha.S)-
• 1'S-1'-Acetoxychavicol acetate
• SQV3080A20
• [4-[(1S)-1-acetyloxyprop-2-enyl]phenyl] acetate
• CCRIS 7708
• Benzenemethanol, 4-(acetyloxy)-.alpha.-ethenyl-, 1-acetate, (.alpha.S)-
• (S)-4-(1-Acetoxyallyl)phenyl acetate
• SCHEMBL17454871
• GALANGAL ACETATE, (-)-
• GTPL6298
• CHEBI:469
• [4-[(1S)-1-acetoxyallyl]phenyl] acetate
• Z2737403435
• JAMQIUWGGBSIKZ-ZDUSSCGKSA-N
• (1S)-1-[4-(acetyloxy)phenyl]prop-2-en-1-yl acetate
• CS-0063645
• Benzenemethanol, 4-(acetyloxy)-.alpha.-ethenyl-, acetate, (S)-
• EN300-27114805
• 1-[4-(acetyloxy)phenyl]prop-2-en-1-yl acetate
• 1'-Acetoxychavicol
• ACETOXYCHAVICOL ACETATE, D/L-1''-
• 1-(4-Hydroxyphenyl)-2-propen-1-ol; (S)-form, Di-Ac
• 1-(4-Hydroxyphenyl)-2-propen-1-ol; (�)-form, Di-Ac
• ACETOXYCHAVICOLACETATE,D/L-1-
• DA-72522

• MDL： MFCD32874635
• InChIKey： JAMQIUWGGBSIKZ-ZDUSSCGKSA-N
• Inchi： InChI=1S/C13H14O4/c1-4-13(17-10(3)15)11-5-7-12(8-6-11)16-9(2)14/h4-8,13H,1H2,2-3H3/t13-/m0/s1
• SMILES： CC(=O)OC1=CC=C(C=C1)C(C=C)OC(=O)C

Computed Properties

• Exact Mass: 234.089209g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 234.089209g/mol
• Monoisotopic Mass: 234.089209g/mol
• Topological Polar Surface Area: 52.6Ų
• Heavy Atom Count: 17
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: Not determined
• Surface Charge: 0

Experimental Properties

• LogP: 2.40210
• PSA: 52.60000
• Refractive Index: 1.511
• Boiling Point: 325.4 ºC at 760 mmHg
• Flash Point: 157.8ºC
• Density: 1.122 g/cm3

(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate Security Information

(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters